(2-Cyclopropoxy-4-iodophenyl)methanamine

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: (2-cyclopropyloxy-4-iodophenyl)methanamine
• InChI: InChI=1S/C10H12INO/c11-8-2-1-7(6-12)10(5-8)13-9-3-4-9/h1-2,5,9H,3-4,6,12H2
• InChI Key: FBZRXGKRFGLEKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)I)CN

Description

(2-Cyclopropoxy-4-iodophenyl)methanamine is a substituted phenylmethanamine derivative characterized by a cyclopropoxy group at the 2-position and an iodine atom at the 4-position of the benzene ring. Its molecular formula is inferred as C10H12INO, with a molecular weight of 311.12 g/mol (calculated based on substituents). The iodine atom contributes to its high molecular weight and polarizability, which may influence solubility, metabolic stability, and receptor-binding properties compared to halogen-substituted analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Cyclopropoxy-4-iodophenyl)methanamine typically involves the following steps:

Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through the reaction of cyclopropanol with a suitable halogenating agent.

Iodination of the Phenyl Ring: The phenyl ring is iodinated using iodine and a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite.

Introduction of the Methanamine Group: The methanamine group is introduced through a nucleophilic substitution reaction, where an amine group replaces a leaving group on the phenyl ring.

Industrial Production Methods

Industrial production methods for (2-Cyclopropoxy-4-iodophenyl)methanamine may involve large-scale synthesis using similar reaction steps as described above, but with optimized conditions for higher yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automated synthesis equipment.

Chemical Reactions Analysis

Types of Reactions

(2-Cyclopropoxy-4-iodophenyl)methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the iodine atom to a less oxidized state or remove it entirely.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenolic compounds, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

(2-Cyclopropoxy-4-iodophenyl)methanamine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its unique structural features.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2-Cyclopropoxy-4-iodophenyl)methanamine involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Specific Comparisons

(2-Cyclopropoxy-4-fluorophenyl)methanamine

• Structure : Cyclopropoxy (2-position), fluorine (4-position).
• Molecular Formula: C10H12FNO.
• Molecular Weight : 193.21 g/mol.
• Key Differences :
  • Halogen Effects : Fluorine is smaller and more electronegative than iodine, leading to stronger electron-withdrawing effects. This may enhance metabolic stability by reducing oxidative degradation but could decrease lipophilicity (LogP ~1.8 estimated) compared to the iodine analog (LogP ~2.5 estimated).
  • Bioactivity : Fluorine’s electronegativity may improve binding to targets like serotonin or dopamine receptors, as seen in other fluorinated amines .

b. [2-(Cyclopentyloxy)-4-methylphenyl]methanamine (CAS 1250167-62-4)

• Structure : Cyclopentyloxy (2-position), methyl (4-position).
• Molecular Formula: C13H19NO.
• Molecular Weight : 205.30 g/mol.
• Substituent Polarity: Methyl is nonpolar, contrasting with iodine’s polarizable nature. This compound likely has higher lipophilicity (LogP ~2.8) but lower solubility in polar solvents compared to the iodine analog .

[2-(Difluoromethoxy)-4-propoxyphenyl]methanamine

• Structure : Difluoromethoxy (2-position), propoxy (4-position).
• Molecular Formula: C11H14F2NO2 (estimated).
• Molecular Weight : 249.23 g/mol.
• Key Differences: Oxygen Substituents: Difluoromethoxy and propoxy groups increase electron-withdrawing and steric effects, respectively. This may reduce amine reactivity but improve resistance to enzymatic hydrolysis. Halogen vs.